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Compound of Interest

Compound Name: CSRM617 hydrochloride

Cat. No.: B10854413

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of CSRM617 hydrochloride, a selective small-molecule
inhibitor of the transcription factor ONECUT?2.

Hazard Identification and Safety Precautions

CSRM617 hydrochloride is classified as a hazardous substance, and all personnel must be
aware of its potential risks and adhere to prescribed safety measures.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10854413?utm_src=pdf-interest
https://www.benchchem.com/product/b10854413?utm_src=pdf-body
https://www.benchchem.com/product/b10854413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Signal Word: Warning[1][2]

Before handling CSRM617 hydrochloride, it is crucial to wear appropriate Personal Protective
Equipment (PPE), including safety goggles with side-shields, protective gloves, and impervious
clothing.[2] All handling should occur in a well-ventilated area or a chemical fume hood to
minimize inhalation of dust or aerosols.[3]

Step-by-Step Disposal Protocol

The disposal of CSRM617 hydrochloride must be conducted in a manner that ensures the
safety of laboratory personnel and compliance with all relevant regulations.

Experimental Protocol: Waste Segregation and Collection

« Identify all waste streams: Collect all materials that have come into contact with CSRM617
hydrochloride. This includes:

o Unused or expired solid compound.
o Solutions containing CSRM617 hydrochloride.
o Contaminated laboratory supplies such as pipette tips, gloves, vials, and bench paper.

e Segregate waste: Keep CSRM617 hydrochloride waste separate from other laboratory
waste streams. Do not mix it with non-hazardous waste or other types of chemical waste
unless explicitly permitted by your institution's guidelines.[1]

o Use appropriate waste containers:

o Solid Waste: Place in a clearly labeled, sealed, and compatible hazardous waste
container.[1]

o Liquid Waste: Collect in a dedicated, leak-proof, and clearly labeled hazardous waste
container.[1]

Experimental Protocol: Waste Labeling and Storage
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o Labeling: All waste containers must be clearly and accurately labeled. The label should
include:

o The words "Hazardous Waste".[1]

o

The full chemical name: "CSRM617 hydrochloride".[1]

[¢]

The CAS Number: 1353749-74-2.[1][2]

o

Specific hazards (e.g., "Toxic," "Irritant").[1]

[e]

The accumulation start date.[1]

o

The name and contact information of the responsible researcher.[1]

o Storage: Store the sealed and labeled hazardous waste containers in a designated, secure,
and well-ventilated satellite accumulation area.[1] This area should be away from
incompatible materials.[1]

Experimental Protocol: Arranging for Professional Disposal

o Contact Environmental Health and Safety (EHS): CSRM617 waste must be disposed of by a
licensed hazardous waste disposal company.[1] Contact your institution's EHS department to
schedule a waste pickup.[1]

e Provide Documentation: Furnish the EHS department or the disposal company with the
Safety Data Sheet (SDS) for CSRM617 hydrochloride.[1]

e Record Keeping: Maintain a detailed log of all CSRM617 waste generated, including
guantities and disposal dates.[1] Retain all paperwork and manifests from the hazardous
waste disposal company as required by institutional and regulatory policies.[1]

The guiding principle for disposal is to "Dispose of contents/container in accordance with local
regulation”.[2] Always consult your local EHS department for specific institutional requirements.

[1]

First Aid Procedures
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In the event of exposure to CSRM617 hydrochloride, the following first aid measures should

be taken immediately:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids with fingers. Remove
contact lenses if present. Promptly call a

physician.[2][3]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.[2][3]

Immediately move the person to fresh air. If

breathing is difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.[2][3]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician.[2][3]

Spill Management

In case of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[3] Absorb solutions with a finely-powdered liquid-binding material and

decontaminate surfaces by scrubbing with alcohol.[2] Dispose of all contaminated materials as

hazardous waste according to the procedures outlined above.[2]

Collect all CSRM17 Waste
(Solid & Liquid)

ooooo

Step 1: Waste Preparation

nnnnnnnnnn
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Step 2: Interim Storage Step 3: Professional Disposal
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Caption: Workflow for the safe disposal of CSRM617 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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